![molecular formula C21H22N2O7S B2975405 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate CAS No. 864926-24-9](/img/structure/B2975405.png)
6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
Description
6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C21H22N2O7S and its molecular weight is 446.47. The purity is usually 95%.
BenchChem offers high-quality 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for the compound involves the synthesis of the thieno[2,3-c]pyridine ring system followed by the addition of the amide and ester functional groups.
Starting Materials
2-methyl-3-ethyl-4-nitrothiophene, ethyl acetoacetate, 4-(methoxycarbonyl)benzoyl chloride, ammonium acetate, sodium ethoxide, dimethylformamide, ethanol, wate
Reaction
Reduction of 2-methyl-3-ethyl-4-nitrothiophene with sodium ethoxide in ethanol to form 2-methyl-3-ethyl-4-aminothiophene, Condensation of 2-methyl-3-ethyl-4-aminothiophene with ethyl acetoacetate in the presence of ammonium acetate and dimethylformamide to form 6-ethyl-3-methyl-4,5-dihydrothieno[2,3-c]pyridin-5-one, Reduction of 6-ethyl-3-methyl-4,5-dihydrothieno[2,3-c]pyridin-5-one with sodium ethoxide in ethanol to form 6-ethyl-3-methylthieno[2,3-c]pyridin-4-ol, Esterification of 6-ethyl-3-methylthieno[2,3-c]pyridin-4-ol with 4-(methoxycarbonyl)benzoyl chloride in the presence of dimethylformamide to form 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzoylamino)thieno[2,3-c]pyridine-4-carboxylic acid ethyl ester, Amidation of 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzoylamino)thieno[2,3-c]pyridine-4-carboxylic acid ethyl ester with ammonium acetate in the presence of water to form 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester, Ester hydrolysis of 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester with sodium hydroxide in water to form 6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylic acid
properties
IUPAC Name |
6-O-ethyl 3-O-methyl 2-[(4-methoxycarbonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O7S/c1-4-30-21(27)23-10-9-14-15(11-23)31-18(16(14)20(26)29-3)22-17(24)12-5-7-13(8-6-12)19(25)28-2/h5-8H,4,9-11H2,1-3H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVTKSIDXXGKJAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl 3-methyl 2-(4-(methoxycarbonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate | |
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